2-Fluoro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene

• IUPAC Name: 2-fluoro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene
• InChI: InChI=1S/C11H15FS/c1-7(2)13-10-5-8(3)11(12)9(4)6-10/h5-7H,1-4H3
• InChI Key: BCNKEYXQRJSVKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)C)SC(C)C
• Molecular Formula: C11H15FS
• Molecular Weight: 198.30 g/mol

Description

The compound identified as “2-Fluoro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene” is a chemical entity with specific properties and applications. While detailed information about this compound is limited, it is essential to understand its general characteristics, preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds.

Chemical Reactions Analysis

2-Fluoro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may utilize reducing agents like sodium borohydride or lithium aluminum hydride. The major products formed from these reactions depend on the specific reaction conditions and the nature of the compound .

Scientific Research Applications

2-Fluoro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene has several scientific research applications across various fields, including chemistry, biology, medicine, and industry. In chemistry, it may be used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it could be investigated for its potential therapeutic effects or as a tool for studying biological processes. In industry, this compound might be utilized in the production of materials or as a component in various chemical processes.

Mechanism of Action

The mechanism of action of 2-Fluoro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene involves its interaction with specific molecular targets and pathways. The exact mechanism by which this compound exerts its effects is not well-documented. it is likely that this compound interacts with enzymes, receptors, or other proteins to modulate biological processes. Further research is needed to elucidate the precise molecular targets and pathways involved .

Comparison with Similar Compounds

2-Fluoro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. The comparison can be based on various factors such as chemical reactivity, biological activity, and industrial applications. Some similar compounds might include those with similar molecular frameworks or those that undergo similar types of chemical reactions .